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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131 Get Quote

Technical Support Center: 2-Allylphenol
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and degradation of 2-
Allylphenol.

Frequently Asked Questions (FAQs)
Q1: What is 2-Allylphenol and what are its primary applications?

2-Allylphenol (CAS: 1745-81-9) is an organic compound featuring a phenol ring with an allyl

group substituent.[1] It typically appears as a colorless to pale yellow liquid with a distinct

aromatic odor.[1] Due to its reactive allyl and hydroxyl groups, it serves as a versatile chemical

intermediate.[2] Key applications include its use as a monomer for producing specialized

phenolic and polyester resins, its role in vulcanization processes to enhance polymer strength

and elasticity, and as an intermediate in the synthesis of pharmaceuticals, such as the beta-

blocker Alprenolol and metabolites of Diclofenac.[1][2][3][4][5]

Q2: What are the key physical and chemical properties of 2-Allylphenol?

The physical and chemical properties of 2-Allylphenol are summarized in the table below.
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Property Value

Molecular Formula C₉H₁₀O[3][4][6]

Molecular Weight 134.18 g/mol [3][4][6]

Appearance Colorless to pale yellow liquid[1][7]

Melting Point -6 °C[3][8]

Boiling Point 220 °C[8]

Density 1.028 g/mL at 25 °C[3]

Flash Point 88 °C (192 °F)[3][9]

Water Solubility 7 g/L at 20 °C[3][7]

Refractive Index n20/D 1.546[3]

pKa 10.28 at 25 °C[7]

Q3: What are the recommended storage conditions for 2-Allylphenol?

To ensure its stability, 2-Allylphenol should be stored in a cool, dry, and well-ventilated area.[4]

[9][10][11] The recommended storage temperature is between 2-8°C.[11] It should be kept

away from heat, sparks, open flames, and other sources of ignition.[4][7][9] Containers must be

tightly closed to prevent exposure to moisture and air, and opened containers should be

carefully resealed and kept upright.[4][9][10] Storing with a desiccant is also recommended.[10]

Q4: What factors can accelerate the degradation of 2-Allylphenol?

Several factors can compromise the stability of 2-Allylphenol, leading to its degradation.

These include:

Heat, Flames, and Sparks: As a combustible liquid, exposure to high temperatures and

ignition sources should be avoided.[9][10]

Light Exposure: UV and visible light can cause photodegradation by breaking chemical

bonds.[12]
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Oxygen: The presence of oxygen can promote oxidation, a common degradation pathway for

phenolic compounds.[12]

Incompatible Materials: 2-Allylphenol is incompatible with strong oxidizing agents, acid

chlorides, and acid anhydrides, which can cause hazardous reactions.[10][13]

Factors Influencing 2-Allylphenol Degradation
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Caption: Key environmental and chemical factors that can lead to the degradation of 2-
Allylphenol.

Q5: What are the primary degradation pathways for 2-Allylphenol?

The primary degradation pathways for 2-Allylphenol include:

Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can be accelerated

by heat, light, and the presence of oxygen. This can lead to the formation of colored

byproducts.
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Polymerization: The allyl group allows 2-Allylphenol to undergo polymerization, especially

when exposed to heat or initiators.[1][2][14] This can result in an increase in viscosity or the

formation of solid resinous material.

Microbial Degradation: In environmental or biological systems, microorganisms can

metabolize 2-Allylphenol. For instance, the fungus Rhizoctonia cerealis metabolizes it into

several products, including 2-(2-hydroxypropyl) phenol and 2-(3-hydroxypropyl) phenol.[15]
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Caption: Microbial degradation pathway of 2-Allylphenol by Rhizoctonia cerealis.[15]

Troubleshooting Guide
Problem: My 2-Allylphenol sample, which was originally colorless, has turned yellow or brown.

Possible Cause: This is a common indicator of oxidation. Exposure to air (oxygen) and/or

light can cause the formation of colored quinone-type impurities.

Recommended Action:
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Verify that storage containers are sealed tightly and flushed with an inert gas (e.g.,

nitrogen or argon) before sealing.

Store the material in amber glass vials or protect it from light.[12]

For critical experiments, consider purifying the material (e.g., by distillation) or using a

fresh, unopened sample.

Problem: I am observing inconsistent results in my experiments (e.g., reaction kinetics,

biological assays).

Possible Cause: The purity of your 2-Allylphenol may have been compromised due to

gradual degradation. The presence of degradation products or polymers could interfere with

your experiment.

Recommended Action:

Check the purity of your sample using an appropriate analytical technique like HPLC or

GC (see Protocol 2).

Compare the analytical profile to that of a new, high-purity standard.

If degradation is confirmed, discard the old sample and use a fresh stock stored under the

recommended conditions.

Problem: The viscosity of my 2-Allylphenol sample has noticeably increased.

Possible Cause: This strongly suggests that polymerization has occurred.[2][14] The allyl

group is reactive and can polymerize, especially if the sample has been exposed to heat or

contaminants that can act as initiators.

Recommended Action:

Do not use the sample for experiments where monomeric 2-Allylphenol is required, as

the presence of oligomers/polymers will affect stoichiometry and reactivity.

Review storage history to identify potential exposure to high temperatures.
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Ensure that the material is stored away from heat sources and potential radical initiators.

[4][9]
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Troubleshooting Logic for Sample Impurity

Observe Issue with
2-Allylphenol Sample

Symptom:
Color Change (Yellow/Brown)

Symptom:
Inconsistent Experimental Results

Symptom:
Increased Viscosity

Probable Cause:
Oxidation

Probable Cause:
General Degradation

Probable Cause:
Polymerization

Action:
Improve storage (inert gas, protect from light).

Consider purification.

Action:
Perform purity check (HPLC/GC).

Use fresh standard.

Action:
Discard sample.

Review storage temperature.
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General Workflow for a Forced Degradation Study

Apply Stress Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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